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Get Quote

The table below summarizes the key parameters for administering STF-118804 in mouse models of Acute

Lymphoblastic Leukemia (ALL) [1] [2] [3].

Parameter Specification

Recommended Dose 25 mg/kg [1] [2] [3]

Dosing Frequency Twice daily (BID) [1] [2] [3]

Route of Administration Subcutaneous (s.c.) injection [1] [2] [3]

Vehicle Formulation 20% (w/v) [2-hydroxypropyl]-γ-cyclodextrin / 5% (v/v) DMSO [2] [3]

Study Duration (Example) 20 days [2]

Supporting Workflows & Experimental Design

The efficacy of STF-118804 has been demonstrated in an orthotopic xenotransplant model of high-risk ALL.

The typical workflow involves implanting leukemia cells (e.g., MV411) into mice, followed by treatment

with the dosing regimen outlined above [1] [2]. This treatment has been shown to improve survival and

effectively deplete leukemia-initiating cells [1] [2] [3].

The diagram below illustrates the logical sequence of this in vivo efficacy study.
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Mechanism of Action and Key Assays

STF-118804 is a highly specific competitive inhibitor of Nicotinamide Phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway [4] [1] [3]. By inhibiting NAMPT, STF-

118804 depletes intracellular NAD+ levels, leading to metabolic collapse, impaired DNA damage repair, and

ultimately, apoptosis in cancer cells [4] [5].

A critical experiment to confirm on-target activity is the NMN Rescue Assay. Adding exogenous

Nicotinamide Mononucleotide (NMN), the product of the NAMPT reaction, can reverse the cytotoxic effects

of STF-118804, rescuing both NAD+ levels and cell viability [5]. This assay is a key proof that the observed

effects are due to NAMPT inhibition.

The flowchart below summarizes this mechanism and the corresponding validation assay.
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Combination Therapy & Additional Context

Combination with Chemotherapy: Preclinical studies in pancreatic cancer models show that STF-
118804 has an additive effect when combined with standard chemotherapeutic agents like

gemcitabine, paclitaxel, and etoposide [4] [6]. This suggests a potential strategy to enhance
efficacy in other cancers, including ALL.

Broader Preclinical Efficacy: While the 25 mg/kg dose is established for ALL, STF-118804 has also
shown significant efficacy in reducing tumor size in an orthotopic model of pancreatic ductal

adenocarcinoma (PDAC), confirming its activity across multiple cancer types [4] [6].
Comparison to Other Inhibitors: STF-118804 is a next-generation NAMPT inhibitor. Other inhibitors

mentioned in the literature include FK866 and the clinical-stage compound OT-82, which has been
reported to have a favorable toxicity profile [7] [5].

Critical Experimental Considerations

Vehicle Preparation: The solubility and stability of STF-118804 are dependent on the correct
preparation of the vehicle. Ensure the 20% [2-hydroxypropyl]-γ-cyclodextrin solution is freshly

prepared in saline or water and properly mixed with DMSO [2].
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Confirmation of On-Target Activity: Especially in a new experimental system, always include an

NMN rescue group to confirm that the observed effects are due to on-target NAMPT inhibition and not
off-target toxicity [5].

Monitoring Animal Health: Although STF-118804 was reported to be well-tolerated in a 20-day ALL
study, closely monitor animals for signs of toxicity, which for this drug class can include

thrombocytopenia and gastrointestinal effects [5] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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